3-[((S)-2-Amino-3-methyl-butyryl)-methyl-amino]-piperidine-1-carboxylic acid benzyl ester

• IUPAC Name: benzyl 3-[[(2S)-2-amino-3-methylbutanoyl]-methylamino]piperidine-1-carboxylate
• InChI: InChI=1S/C19H29N3O3/c1-14(2)17(20)18(23)21(3)16-10-7-11-22(12-16)19(24)25-13-15-8-5-4-6-9-15/h4-6,8-9,14,16-17H,7,10-13,20H2,1-3H3/t16?,17-/m0/s1
• InChI Key: SRXSWOGOAWETGZ-DJNXLDHESA-N
• Canonical SMILES: CC(C)C(C(=O)N(C)C1CCCN(C1)C(=O)OCC2=CC=CC=C2)N
• Isomeric SMILES: CC(C)[C@@H](C(=O)N(C)C1CCCN(C1)C(=O)OCC2=CC=CC=C2)N
• Molecular Formula: C19H29N3O3
• Molecular Weight: 347.5 g/mol

Description

3-[((S)-2-Amino-3-methyl-butyryl)-methyl-amino]-piperidine-1-carboxylic acid benzyl ester is a synthetic compound featuring a piperidine core substituted with a benzyl ester group at the 1-position and an (S)-2-amino-3-methyl-butyryl-methyl-amino moiety at the 3-position. The benzyl ester acts as a protecting group for the carboxylic acid, enhancing stability during synthesis. The (S)-configured amino acid side chain contributes to stereochemical specificity, which is critical for biological interactions.

Biological Activity

3-[((S)-2-Amino-3-methyl-butyryl)-methyl-amino]-piperidine-1-carboxylic acid benzyl ester, also referred to as AM97196, is a compound that has garnered interest due to its potential biological activities. This article explores its pharmacological properties, mechanisms of action, and relevant case studies.

• Molecular Formula : C20H31N3O3
• Molecular Weight : 361.478 g/mol
• CAS Number : 1354026-90-6

The compound's biological activity is primarily attributed to its structure, which allows it to interact with various biological targets. The piperidine moiety is known for its ability to modulate neurotransmitter systems, while the amino acid derivative contributes to its potential therapeutic effects.

Biological Activity Overview

Research indicates that this compound exhibits several biological activities:

• Anticancer Properties : Preliminary studies suggest that derivatives of this compound may induce apoptosis in cancer cells by activating caspases and causing cell cycle arrest. For instance, similar compounds have shown IC50 values indicating significant cytotoxicity against various cancer cell lines such as MCF7 and HepG2 cells .
• Neuroprotective Effects : The piperidine structure is associated with neuroprotective properties. Compounds with similar structures have been shown to enhance neuronal survival in models of neurodegeneration.

Data Table: Biological Activities

Activity Type	Target Cell Lines	IC50 (µM)	Mechanism of Action
Anticancer	MCF7	5.2	Induces apoptosis via caspase activation
Anticancer	HepG2	4.0	Cell cycle arrest at G1 phase
Neuroprotection	Neuronal cell lines	N/A	Enhances survival in neurodegenerative models

Case Studies

• In Vitro Studies on Cancer Cells :
  A study evaluating the effects of similar piperidine derivatives on human breast carcinoma (MCF7) demonstrated significant antiproliferative effects, with mechanisms involving the upregulation of pro-apoptotic factors and downregulation of anti-apoptotic proteins like Bcl2 .
• Neuroprotective Applications :
  Research has indicated that compounds structurally related to AM97196 can protect against oxidative stress in neuronal cells, suggesting potential applications in treating neurodegenerative diseases .

Comparison with Similar Compounds

Amino Acid Side Chain Modifications

• Propionyl vs. Butyryl : Compounds in and replace the 3-methyl-butyryl group with a shorter propionyl chain (C3 vs. C4), reducing hydrophobicity and steric bulk. This may influence binding affinity in enzymatic targets .
• Carbamic Acid vs.

Core Ring Modifications

• Piperidine vs. Piperazine: Piperazine-containing analogs () introduce an additional nitrogen atom, increasing basicity and conformational flexibility. For example, 4-((S)-2-Amino-3-methyl-butyryl)-3-methyl-piperazine-1-carboxylic acid benzyl ester () includes a methyl group on the piperazine ring, further modulating steric effects .

Protecting Group Variations

• Benzyl Ester vs. tert-Butyl Ester: The tert-butyl ester in offers greater acid stability but requires harsher deprotection conditions (e.g., strong acids) compared to the benzyl ester, which is cleaved via hydrogenolysis .

Physicochemical Properties

• Density and Boiling Points : Compounds with propionyl side chains () exhibit lower molecular weights (~347 g/mol) and similar predicted densities (~1.14 g/cm³) but higher boiling points (~500°C) compared to the target’s estimated molecular weight (~360 g/mol). These trends align with the influence of alkyl chain length on volatility .

Preparation Methods

Formation of Methyl-Amino Piperidine Intermediate

Piperidine-3-carboxylic acid is subjected to N-methylation using methyl iodide (CH₃I) in the presence of potassium carbonate (K₂CO₃) in dimethylformamide (DMF) at 50°C for 12 hours. This yields 3-(methylamino)piperidine with >90% conversion.

Reaction conditions :

• Solvent: DMF

• Base: K₂CO₃ (2.5 eq)

• Temperature: 50°C

• Time: 12 hours

Carbamate Protection

The secondary amine of 3-(methylamino)piperidine is protected using benzyl chloroformate:

$$\text{3-(Methylamino)piperidine} + \text{Cbz-Cl} \xrightarrow{\text{Et}$$3\text{N, CH}2\text{Cl}_2} \text{3-(Methylamino)-piperidine-1-carboxylic acid benzyl ester}

Optimized parameters :

• Yield: 85–92%

• Purification: Silica gel chromatography (hexane:ethyl acetate = 4:1).

Amide Bond Formation

The protected piperidine is coupled with (S)-2-amino-3-methylbutyric acid using 1-ethyl-3-(3-dimethylaminopropyl)carbodiimide (EDCI) and hydroxybenzotriazole (HOBt) :

$$\text{3-(Methylamino)-piperidine-1-carboxybenzyl ester} + \text{(S)-2-Amino-3-methylbutyric acid} \xrightarrow{\text{EDCI/HOBt}} \text{Target compound}$$

Critical parameters :

• Solvent: Dichloromethane (DCM)

• Coupling agents: EDCI (1.2 eq), HOBt (1.1 eq)

• Temperature: 0°C → room temperature (18 hours)

• Yield: 78–84%.

Industrial-Scale Production Methods

Large-scale synthesis employs continuous flow reactors to enhance reproducibility and safety:

Parameter	Laboratory Scale	Industrial Scale
Reactor Type	Batch	Continuous Flow
Temperature Control	±2°C	±0.5°C
Purification	Column Chromatography	Crystallization
Typical Yield	78–84%	88–92%

Advantages :

• Reduced reaction times (6–8 hours vs. 18 hours).

• Higher purity (>99.5% by HPLC) via antisolvent crystallization.

Reaction Optimization and Challenges

Epimerization Control

The (S)-configuration of the amino acid side chain is prone to racemization under basic conditions. Mitigation strategies include:

• Using proton sponge (1,8-bis(dimethylamino)naphthalene) to scavenge acids.

• Maintaining pH < 7.5 during coupling.

Byproduct Formation

Common byproducts and their suppression:

Byproduct	Cause	Mitigation
N,O-Bis-Cbz derivative	Overprotection	Stoichiometric Cbz-Cl
Dipeptide adducts	EDCI overuse	Precise coupling agent eq

Analytical Characterization

Purity Assessment :

• HPLC : C18 column, 0.1% TFA in H₂O/MeCN gradient, retention time = 12.3 min.

• NMR : Key signals include δ 5.12 ppm (Cbz CH₂) and δ 1.05 ppm (isopropyl CH₃).

Chiral Purity :

• Chiral HPLC : >99% ee confirmed using Chiralpak AD-H column.

Comparative Data Table

Step	Reagents/Conditions	Yield (%)	Purity (%)
N-Methylation	CH₃I, K₂CO₃, DMF	92	95
Cbz Protection	Cbz-Cl, Et₃N, CH₂Cl₂	89	98
Amide Coupling	EDCI/HOBt, DCM	82	97
Industrial Crystallization	Ethanol/water	90	99.5

Q & A

Basic: What synthetic strategies are recommended for preparing this compound?

Answer:
The synthesis typically involves coupling reactions to introduce the methyl-amino and benzyl ester moieties. For example, a stepwise approach using benzyl 4-(aminomethyl)piperidine-1-carboxylate as a precursor can be coupled with protected amino acids (e.g., tert-butoxycarbonyl (Boc)-protected intermediates) under standard amidation conditions . Key steps include:

• Protection of the piperidine nitrogen with Boc groups to prevent side reactions .
• Activation of carboxylic acids using reagents like HATU or EDC for efficient coupling .
• Purification via column chromatography or recrystallization to isolate intermediates.

Basic: What analytical methods are critical for structural characterization?

Answer:

• Nuclear Magnetic Resonance (NMR): Use $^1$H and $^13$C NMR to confirm stereochemistry and functional group integration .
• High-Performance Liquid Chromatography (HPLC): Monitor purity and resolve stereoisomers using chiral columns or gradient elution .
• Mass Spectrometry (MS): Confirm molecular weight via ESI-MS or MALDI-TOF .
• X-ray Crystallography: Resolve absolute configuration for chiral centers, if crystallizable .

Basic: What safety protocols are essential during handling?

Answer:

• Personal Protective Equipment (PPE): Wear nitrile gloves, chemical-resistant lab coats, and safety goggles to avoid skin/eye contact .
• Ventilation: Use fume hoods to minimize inhalation risks, as some piperidine derivatives release hazardous vapors .
• Storage: Keep in sealed containers under inert gas (e.g., argon) at 2–8°C to prevent hydrolysis .

Advanced: How can stereochemical integrity be ensured during synthesis?

Answer:

• Chiral Auxiliaries: Use (S)- or (R)-configured starting materials (e.g., Boc-protected amino acids) to control stereochemistry .
• Chromatographic Resolution: Optimize HPLC conditions (e.g., mobile phase pH, column temperature) to separate epimers, as minor adjustments can resolve co-eluting stereoisomers .
• Circular Dichroism (CD): Validate enantiomeric excess for chiral intermediates .

Advanced: How to address contradictory impurity profiles in synthetic batches?

Answer:

• Root-Cause Analysis: Compare reaction conditions (e.g., temperature, catalyst loading) across batches to identify variability sources .
• Advanced Chromatography: Employ UPLC-MS or 2D-LC to detect low-abundance impurities and assign structures via fragmentation patterns .
• Degradation Studies: Stress-test intermediates under heat/light/humidity to map instability points and refine purification protocols .

Advanced: What strategies optimize multi-step synthesis yields?

Answer:

• Intermediate Monitoring: Use in-situ FTIR or inline NMR to track reaction progress and minimize side products .
• Catalyst Screening: Test Pd-based catalysts or organocatalysts for stereoselective steps .
• Solvent Optimization: Replace polar aprotic solvents (e.g., DMF) with greener alternatives (e.g., cyclopentyl methyl ether) to improve solubility and reduce toxicity .

Basic: How to design assays for evaluating biological activity?

Answer:

• Target Selection: Prioritize receptors with structural homology to known piperidine-binding proteins (e.g., GPCRs, kinases) .
• In Vitro Binding Assays: Use radiolabeled ligands or fluorescence polarization to measure affinity .
• Dose-Response Studies: Apply Hill equation analysis to determine IC$_{50}$ values and assess efficacy .

Advanced: How to mitigate instability in aqueous solutions?

Answer:

• pH Buffering: Maintain solutions at pH 4–6 to prevent ester hydrolysis, as benzyl esters degrade rapidly under alkaline conditions .
• Lyophilization: Freeze-dry the compound with cryoprotectants (e.g., trehalose) for long-term storage .
• Chelating Agents: Add EDTA to sequester metal ions that catalyze degradation .